![molecular formula C20H19NO3S2 B3875873 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine](/img/structure/B3875873.png)
2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine
Overview
Description
2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine, also known as MNZS, is a thiazolidine derivative that has gained attention in the scientific community for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In anti-inflammatory applications, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been shown to inhibit the production of prostaglandins and leukotrienes. In anti-cancer applications, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been shown to have various biochemical and physiological effects. In anti-inflammatory applications, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been shown to reduce inflammation and pain. In anti-cancer applications, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been shown to induce cancer cell death and inhibit tumor growth. In anti-bacterial applications, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been shown to inhibit bacterial growth and biofilm formation.
Advantages and Limitations for Lab Experiments
2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has several advantages for lab experiments, including its ease of synthesis and its potential for multiple applications. However, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine also has limitations, such as its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine. In medicinal chemistry, further studies are needed to explore the potential of 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine as a drug candidate for various diseases. In materials science, further studies are needed to optimize the use of 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine as a corrosion inhibitor. In environmental science, further studies are needed to investigate the effectiveness of 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine in removing heavy metals from wastewater. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine and its potential side effects.
Scientific Research Applications
2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. In materials science, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been investigated for its potential use as a corrosion inhibitor. In environmental science, 2-(2-methoxyphenyl)-3-(2-naphthylsulfonyl)-1,3-thiazolidine has been studied for its ability to remove heavy metals from wastewater.
properties
IUPAC Name |
2-(2-methoxyphenyl)-3-naphthalen-2-ylsulfonyl-1,3-thiazolidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO3S2/c1-24-19-9-5-4-8-18(19)20-21(12-13-25-20)26(22,23)17-11-10-15-6-2-3-7-16(15)14-17/h2-11,14,20H,12-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZJXIQGPDWVRFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2N(CCS2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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